Cas no 22300-56-7 (5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid)
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a phenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of both the triazole and carboxylic acid groups enhances its reactivity, enabling use in amide coupling, esterification, and other derivatization reactions. Its well-defined molecular framework makes it valuable for designing biologically active molecules, including potential enzyme inhibitors or ligands. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial applications.
22300-56-7 structure
Product Name:5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid
CAS No:22300-56-7
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD00051653
CID:88333
PubChem ID:519936
Update Time:2025-06-09
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-phenyl-1,2,3-triazole-5-carboxylic acid
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid
- 5-methyl-2-phenyltriazole-4-carboxylic acid
- (5-methyl-2-phenyl-2H-[1,2,3]triazol-4-yl)carboxylic acid
- 4-Methyl-2-phenyl-2H-1,2,3-triazole-5-carboxylic acid
- 5-methyl-2-phenyl-1,2,3-triazole-4-carboxylic acid
- 5-methyl-2-phenyl-1H-[1,2,3]triazole-4-carboxylic acid
- 5-Methyl-2-phenyl-2H-[1,2,3]triazol-4-carbonsaeure
- FT-0619018
- W-206750
- 4-carboxy-5-methyl-2-phenyl-1,2,3-triazole
- C80098
- 4-Methyl-2-phenyl-1,2,3-triazole-5-carboxylic acid, AldrichCPR
- Z57041992
- A816096
- CS-0308252
- AKOS000114225
- HMS548H15
- 2H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-2-phenyl-
- 5-methyl-2-phenyl-2H-[1,2,3]triazole-4-carboxylic acid
- CDS1_000169
- SCHEMBL316035
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid #
- STR04795
- BB 0246689
- MFCD00051653
- 2H-1,2,3-Triazole-4-carboxylicacid,5-methyl-2-phenyl-
- SDCCGMLS-0065989.P001
- 22300-56-7
- EN300-11248
- AMY13857
- TS-00349
- Maybridge1_002457
- DivK1c_001209
- DTXSID60334196
- AN-666/13376012
- 5-Methyl-2-phenyl-2H-[1,2,3]triazole-4-carbo xylic acid
- STK950822
- DB-017439
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid
-
- MDL： MFCD00051653
- Inchi： 1S/C10H9N3O2/c1-7-9(10(14)15)12-13(11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,14,15)
- InChI Key： GQYQHAGPALBYDO-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NN(C2C=CC=CC=2)N=1)=O
- BRN： 177649
Computed Properties
- Exact Mass: 203.06900
- Monoisotopic Mass: 202.061652
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
Experimental Properties
- Color/Form: White crystalline powder 2. density (g/ml, 25/4 ℃)
- Density: 1.4±0.1 g/cm3
- Melting Point: 200-202°C
- Boiling Point: 432.9±37.0 °C at 760 mmHg
- Flash Point: 215.6±26.5 °C
- PSA: 68.01000
- LogP: 1.27390
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113128-25g |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid |
22300-56-7 | 95% | 25g |
$399.64 | 2023-09-02 | |
| TRC | B399943-100mg |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid |
22300-56-7 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B399943-500mg |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid |
22300-56-7 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B399943-1g |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid |
22300-56-7 | 1g |
$ 115.00 | 2022-06-07 | ||
| Apollo Scientific | OR23253-1g |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid |
22300-56-7 | 1g |
£40.00 | 2025-02-19 | ||
| Chemenu | CM397030-5g |
4-METHYL-2-PHENYL-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID |
22300-56-7 | 95%+ | 5g |
$131 | 2023-01-09 | |
| Chemenu | CM397030-25g |
4-METHYL-2-PHENYL-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID |
22300-56-7 | 95%+ | 25g |
$449 | 2023-01-09 | |
| Enamine | EN300-11248-0.1g |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid |
22300-56-7 | 95% | 0.1g |
$29.0 | 2023-10-26 | |
| Enamine | EN300-11248-0.25g |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid |
22300-56-7 | 95% | 0.25g |
$32.0 | 2023-10-26 | |
| Enamine | EN300-11248-0.5g |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid |
22300-56-7 | 95% | 0.5g |
$42.0 | 2023-10-26 |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
22300-56-7 (5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid) Related Products
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